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In the field of archaeological science, isotopic analysis has revolutionized our ability to trace the
origins of people, artifacts, and materials, providing a window into past mobility, trade, and
technology. Among the most powerful tools are strontium (Sr) and lead (Pb) isotope analyses.
While both serve as geochemical tracers, their principles, applications, and the materials they
are best suited for differ significantly. This guide provides an objective comparison of strontium
and lead isotopes for archaeological provenancing, supported by experimental data and
detailed methodologies.

Fundamental Principles: How They Work

The utility of both strontium and lead isotopes in provenancing lies in their predictable variation
in geological formations. This variation creates distinct isotopic “fingerprints” for different
geographic regions.

Strontium (Sr) Isotopes: The provenancing power of strontium comes from the ratio of two of its
isotopes: strontium-87 (87Sr) and strontium-86 (8°Sr). 8’Sr is formed by the radioactive decay
of rubidium-87 (8’Rb), which has a half-life of 48.8 billion years. The 8/Sr/8¢Sr ratio in a given
rock is therefore dependent on the rock's age and its original rubidium-to-strontium content.
Older rocks rich in rubidium, like granites, will have high 87Sr/86Sr ratios, while younger, low-
rubidium rocks like basalts will have lower ratios.

This geological signature is transferred through weathering into soil and water and
subsequently enters the food chain. Strontium is chemically similar to calcium and is
incorporated into the bones and tooth enamel of animals and humans as they consume local

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b083252?utm_src=pdf-interest
https://www.benchchem.com/product/b083252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

plants and water. Because this isotopic ratio does not significantly fractionate as it moves up
the food chain, the 87Sr/86Sr ratio in skeletal tissues directly reflects the geology of the region
where an individual lived during the time that tissue was formed. Tooth enamel is particularly
valuable as it forms in early childhood and is highly resistant to post-mortem contamination,

providing a permanent record of an individual's childhood location.
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Strontium Isotope Pathway from Bedrock to Biological Tissues.
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Lead (Pb) Isotopes: Lead has four stable isotopes: 2°4Ph, 206Pb, 297Ph, and 2°®Pb. The latter
three are the end products of the radioactive decay chains of uranium-238 (238U), uranium-235
(2%°U), and thorium-232 (232Th), respectively. The isotopic composition of lead in a mineral
deposit is therefore a function of the age of the deposit and its original U/Th/Pb ratio. This
creates distinct isotopic signatures for lead ore deposits from different geological regions.

Crucially, the lead isotope ratios do not change during the smelting and manufacturing
processes. This means that the isotopic signature of a metal artifact directly reflects the
signature of the ore from which it was made. This makes lead isotope analysis an exceptionally
powerful tool for provenancing metals like lead, silver, copper, and bronze, and by extension,
for reconstructing ancient trade routes and economic networks.

Comparative Analysis at a Glance

Feature Strontium (Sr) Isotopes

Lead (Pb) Isotopes

Ratios of 206Ph/204Pp, 207Pp/
204pp 208p[/204pp hased on U
and Th decay.

Ratio of 87Sr/8°Sr, based on

Isotopic System
87Rb decay.

Human and animal mobility, Provenancing of metals (lead,

Primary Application migration, and paleodietary silver, copper alloys), glasses,

studies. and glazes.
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archaeological textiles, plant

matter.
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Tracer Principle

"You are what you eat" -
reflects the geology of the

consumed diet.

"The artifact reflects its source"
- traces the geological origin of

raw materials.

Key Advantage

Excellent for directly studying
the movement of people and

animals.

Highly effective for tracking
raw material procurement and

ancient trade networks.

Key Limitation

Different geographic regions
can have overlapping 87Sr/86Sr

ratios.

Overlapping signatures
between ore deposits; mixing
and recycling of metals can

complicate interpretation.
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Experimental Protocols

The analysis of both strontium and lead isotopes involves meticulous sample preparation in a
clean laboratory environment to prevent contamination, followed by analysis using mass
spectrometry.

Strontium Isotope Analysis Protocol (Tooth Enamel)

o Sample Selection & Mechanical Cleaning: The most pristine area of tooth enamel is
selected. The surface is mechanically cleaned using a dental drill or abrasion tool to remove
surficial contaminants.

o Chemical Pretreatment: The cleaned enamel sample is washed in ultra-pure water and weak
acids (e.qg., dilute acetic acid) to remove any remaining diagenetic carbonates.

o Dissolution: The pre-cleaned enamel powder is completely dissolved in a strong acid,
typically nitric acid (HNO3).

o Strontium Separation: The dissolved sample solution is passed through a column containing
a specialized ion-exchange resin (e.g., Eichrom Sr-Spec resin) that selectively binds
strontium, separating it from other elements that could interfere with the analysis.

o Mass Spectrometry: The purified strontium fraction is loaded onto a filament and analyzed
using Thermal lonization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS) to determine the precise 8’Sr/86Sr ratio.

Lead Isotope Analysis Protocol (Metal Artifact)

o Sample Acquisition: A small sample (milligrams) is drilled from an inconspicuous part of the
metal artifact.

o Dissolution: The metal sample is dissolved in a mixture of strong acids (e.g., nitric acid and
hydrochloric acid).

e Lead Separation: The sample solution is passed through an anion-exchange
chromatography column. Lead is isolated from the sample matrix.
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* Mass Spectrometry: The purified lead solution is analyzed using MC-ICP-MS to measure the
ratios of 206Pp/204Ph, 207pPp/204Ph, and 2°8Pb/2°4Ph. The instrument is calibrated using a

known standard, such as NIST SRM 981.
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Click to download full resolution via product page
Generalized Experimental Workflow for Isotope Provenancing.

Quantitative Data from Case Studies

The interpretation of isotopic data relies on comparing the results from an artifact or individual
to a baseline map of isotopic variation in the potential regions of origin.

Case Study 1: Strontium and Human Mobility
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A study of individuals from an early Iron Age cemetery in the Pamir Plateau used strontium
isotope analysis to investigate mobility. The 87Sr/88Sr ratios of tooth enamel from several
individuals were significantly different from the local fauna, indicating they were not local to the

burial site.
Sample ID Material 87Sr/86Sr Ratio Interpretation
Establishes local
Local Fauna (Avg) Bone/Enamel 0.7115 )
baseline
Individual A Tooth Enamel 0.7114 Local Origin
Individual B Tooth Enamel 0.7092 Non-Local Origin
Individual C Tooth Enamel 0.7095 Non-Local Origin

Note: Data is illustrative, based on findings from studies like Wang et al. (2016).

Case Study 2: Lead and Metal Trade

Lead isotope analysis of Iron Age metal artifacts found in Finland revealed that the metal did
not originate from local sources. The lead isotope ratios of the artifacts matched known
signatures of copper mines in Southern Europe, providing direct evidence of long-distance
trade networks across the Baltic Sea.

Artifact 206pp[204Pp 207pp[204pPp 208pp[204p|y Provenance
Finnish Axe Southern
18.15 15.62 38.21 )
Head European Mines
o Southern
Finnish Sword 18.18 15.63 38.25 ]
European Mines
Local Finnish Does not match
19.50 15.75 39.80 )
Ore artifacts

Note: Data is illustrative, based on findings from studies like Baker et al. (2019).
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Combining Strontium and Lead Isotopes

The most powerful studies often use a multi-isotope approach. For example, when analyzing
human remains, strontium isotopes can indicate where an individual grew up, while lead
isotopes in their bones can reveal exposure to industrial pollution or specific metal sources
during their lifetime. This combined approach provides a more detailed and robust life history of
an individual or history of an object. For instance, studies on ancient glass have shown that
while lead isotopes may not always be discriminatory, strontium isotopes can reliably
distinguish between the sources of raw materials used in plant ash glass.

In conclusion, both strontium and lead isotope analyses are indispensable tools in modern
archaeology. Strontium isotopes excel at tracing the movement of living beings, offering direct
insights into migration and mobility. Lead isotopes, conversely, are unparalleled for
fingerprinting the raw materials of manufactured goods, primarily metals, thereby illuminating
ancient technologies and trade economies. The choice between them depends on the research
question and the material available, while their combined use offers the most comprehensive
view of the past.

 To cite this document: BenchChem. [Strontium vs. Lead Isotopes: A Comparative Guide for
Archaeological Provenancing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083252#strontium-versus-lead-isotopes-for-
archaeological-provenancing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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